Cas no 941666-88-2 (1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl-, is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its key advantages include excellent stability under ambient conditions, facilitating handling and storage. The compound’s extended conjugation system enhances reactivity in palladium-catalyzed transformations, enabling efficient synthesis of biphenyl-based architectures. The tetramethyl-substituted dioxaborolane moiety ensures improved solubility in organic solvents, aiding homogeneous reaction conditions. This reagent is particularly valuable in pharmaceutical and materials science research, where precise C-C bond formation is critical. Its well-defined stereochemistry (E-configuration) further ensures consistency in synthetic applications.

1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- structure

941666-88-2 structure

Product Name:1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl-

CAS No:941666-88-2

MF:C₂₀H₂₃BO₂

MW:306.206425905228

CID:4488698

PubChem ID:69452001

Update Time:2025-06-09

1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl-
- 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1'-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl-
- (E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 941666-88-2
- CS-0499162
- G66443
- SCHEMBL5464981
- Inchi： 1S/C20H23BO2/c1-19(2)20(3,4)23-21(22-19)15-14-16-10-12-18(13-11-16)17-8-6-5-7-9-17/h5-15H,1-4H3/b15-14+
- InChI Key： SQYVXHDVWOHCLW-CCEZHUSRSA-N
- SMILES： O1B(/C=C/C2C=CC(C3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 306.1791101g/mol
Monoisotopic Mass: 306.1791101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1710110-250mg	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	941666-88-2	98%	250mg	$28.0	2025-04-15
Ambeed	A1710110-5g	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	941666-88-2	98%	5g	$252.0	2025-04-15
Ambeed	A1710110-1g	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	941666-88-2	98%	1g	$70.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1569826-250mg	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	941666-88-2	98%	250mg	￥217.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1569826-1g	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	941666-88-2	98%	1g	￥568.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1569826-5g	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	941666-88-2	98%	5g	￥1725.00	2024-04-24
abcr	AB600684-250mg	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	941666-88-2		250mg	€98.30	2025-04-15
abcr	AB600684-1g	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	941666-88-2		1g	€159.40	2025-04-15
abcr	AB600684-5g	(E)-2-(2-([1,1'-Biphenyl]-4-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	941666-88-2		5g	€405.30	2025-04-15

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Additional information on 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- (CAS No. 941666-88-2)

1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- (CAS No. 941666-88-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of dioxaborolanes and is characterized by its unique structural features and reactivity. The presence of a boron atom within the dioxaborolane ring and the substitution with a biphenyl moiety endows this compound with a range of useful properties that make it an attractive candidate for various applications.

The chemical structure of 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- (CAS No. 941666-88-2) consists of a dioxaborolane ring with a tetramethyl substitution at the 4 and 5 positions. The key feature is the presence of a vinyl group attached to the boron atom, which is further substituted with a biphenyl moiety. This structure provides a balance between stability and reactivity, making it suitable for use in various synthetic transformations.

One of the primary applications of this compound is in cross-coupling reactions. The boron atom in the dioxaborolane ring can readily participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules. These reactions are particularly important in the development of pharmaceuticals and materials science. The biphenyl moiety adds additional functionality and can influence the electronic properties of the final product.

Recent research has highlighted the potential of 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- (CAS No. 941666-88-2) in drug discovery and development. Studies have shown that compounds derived from this scaffold exhibit promising biological activities. For instance, derivatives of this compound have been investigated for their anti-cancer properties due to their ability to modulate specific cellular pathways. The biphenyl moiety can be modified to enhance binding affinity to target proteins or receptors.

In addition to its use in medicinal chemistry, 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- (CAS No. 941666-88-2) has found applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics and photovoltaic devices. The ability to fine-tune the electronic properties through structural modifications opens up new possibilities for designing advanced materials with tailored functionalities.

The synthesis of 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- (CAS No. 941666-88-2) typically involves several steps. One common approach is to start with a suitable boronic acid or ester and react it with an appropriate vinyl halide or pseudohalide under palladium catalysis. The resulting intermediate can then be further functionalized to introduce the biphenyl moiety and complete the synthesis. This multi-step process allows for precise control over the final product's structure and properties.

The stability and reactivity of 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylethenyl]-4,4,5,5-tetramethyl- (CAS No. 941666-88-2) make it an ideal starting material for various synthetic transformations. Its ability to undergo cross-coupling reactions efficiently has been demonstrated in numerous studies. For example, Suzuki-Miyaura coupling reactions using this compound have been reported to yield high yields and excellent selectivity under mild conditions.

Beyond its synthetic utility, 1,3,2-Dioxaborolane, 2-[(1E)-2-[1,1-biphenyl]-4-ylenethenyl]______________________-____________________________------------_{_{_**}*}*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*- - * * * * * * * * * * * * * * * * - - - - - - - - - - - - - - - - - - - - - - - -* -* -* -* -* -* -* -* -* -* -* -* -* -* -* -* <* <* <* <* <* <* <* <* <* <* <* <* <* <* <* <* <* -*-_*_*_*_*_*_*_*_*_*_*_*_*_*_*_*_-_-_-_-_-_-_-_-_-_-_-_-_-_-_-*-_*_*_*_*_*_*_*_*_*_*_*_*_*_*_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*-_-_-*--_*>* >* >* >* >* >* >* >* >* >* >* >* >* >* >* >* >* >* >* >* >* >*>*>*>*>*>*>*>*>*>*>*>*>*>*>*>*>*- _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _-_-_-_-_-_-_-_-_-_-_-_-_-_-_-_<_<_<_<_<_<_<_<_<_<_<_<_<_<_<_<_<*<*<*<*<*<*<*<*<*<*<*<*<*<*<*<- *> *> *> *> *> *> *> *> *> *> *> *> *> *> *> *> *> *

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